Methyl 2-acetoxy-4-methylbenzoate
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Overview
Description
Methyl 2-acetoxy-4-methylbenzoate is a chemical compound that belongs to the class of esters. It is commonly used in scientific research for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of Methyl 2-acetoxy-4-methylbenzoate is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are known to cause pain and fever. By inhibiting COX enzymes, Methyl 2-acetoxy-4-methylbenzoate reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Methyl 2-acetoxy-4-methylbenzoate has been shown to have several biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It also reduces the levels of nitric oxide (NO), which is involved in the inflammatory response. Additionally, Methyl 2-acetoxy-4-methylbenzoate has been found to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 2-acetoxy-4-methylbenzoate in lab experiments is its potential therapeutic applications. It has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. Additionally, it has been found to exhibit anti-tumor activity and has potential use in cancer treatment. However, one of the limitations of using Methyl 2-acetoxy-4-methylbenzoate in lab experiments is its potential toxicity. Studies have shown that it can cause liver and kidney damage at high doses.
Future Directions
There are several future directions for the research of Methyl 2-acetoxy-4-methylbenzoate. One direction is to further investigate its potential therapeutic applications. Studies have shown that it has anti-inflammatory, analgesic, and antipyretic properties, as well as anti-tumor activity. Further research could lead to the development of new drugs for the treatment of various diseases. Another direction is to investigate its mechanism of action. Although it is believed to inhibit COX enzymes, the exact mechanism of action is not fully understood. Further research could lead to a better understanding of its therapeutic effects. Additionally, future research could focus on the development of safer and more effective derivatives of Methyl 2-acetoxy-4-methylbenzoate.
Scientific Research Applications
Methyl 2-acetoxy-4-methylbenzoate has been extensively researched for its potential therapeutic applications. Studies have shown that it possesses anti-inflammatory, analgesic, and antipyretic properties. It has also been found to exhibit anti-tumor activity and has potential use in cancer treatment. Additionally, Methyl 2-acetoxy-4-methylbenzoate has been studied for its ability to inhibit the growth of bacteria and fungi.
properties
CAS RN |
13515-12-3 |
---|---|
Molecular Formula |
C11H12O4 |
Molecular Weight |
208.21 g/mol |
IUPAC Name |
methyl 2-acetyloxy-4-methylbenzoate |
InChI |
InChI=1S/C11H12O4/c1-7-4-5-9(11(13)14-3)10(6-7)15-8(2)12/h4-6H,1-3H3 |
InChI Key |
RUYFFNFPEXHQML-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C(=O)OC)OC(=O)C |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)OC)OC(=O)C |
synonyms |
Benzoic acid, 2-(acetyloxy)-4-Methyl-, Methyl ester |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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